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Compound of Interest

Compound Name: Disperse red 153

Cat. No.: B1592451

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This guide provides detailed procedures for
the proper management of Disperse Red 153 (CAS No. 78564-87-1), a synthetic azo dye
commonly used in the textile and plastics industries. Adherence to these protocols is essential
for maintaining a safe laboratory environment and minimizing environmental impact.

l. Immediate Safety and Handling Precautions

Before handling Disperse Red 153, it is crucial to be aware of its potential hazards and to take
appropriate safety measures. While specific toxicity data for Disperse Red 153 is limited, it is
prudent to handle it with the same care as other disperse dyes, which may cause allergic skin
reactions.

Personal Protective Equipment (PPE):

Gloves: Wear protective gloves. Inspect gloves prior to use and dispose of contaminated
gloves after use in accordance with applicable laws and good laboratory practices.

Eye Protection: Use safety glasses with side-shields or chemical goggles.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.

General Hygiene Measures:
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Avoid contact with skin, eyes, and clothing.

Do not breathe dust.

Wash hands and face thoroughly after handling.

Immediately change contaminated clothing.

Store in a tightly closed container in a dry and well-ventilated place.

Il. Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

Step 1: Evacuate and Secure the Area
o Immediately alert others in the vicinity of the spill.
« If the spill is large or in a poorly ventilated area, evacuate the immediate area.
¢ Restrict access to the spill site.
Step 2: Assess the Spill and Don Appropriate PPE
o Evaluate the extent of the spill to determine the appropriate cleanup procedure.
e Ensure you are wearing the correct PPE as outlined in Section I.
Step 3: Contain and Clean the Spill
e For Dry Spills:
o Carefully scoop or sweep up the spilled material.
o Avoid generating dust. A HEPA-filtered vacuum can be used for larger quantities.

o Place the collected material into a designated, labeled waste container.
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e For Liquid Spills (if dissolved in a solvent):

o Cover the spill with an inert absorbent material, such as sand, vermiculite, or a commercial
absorbent pad.

o Once the liquid is absorbed, carefully scoop the material into a designated, labeled waste
container.

Step 4: Decontaminate the Area

» Clean the spill area with a suitable cleaning agent (e.g., soap and water), and collect the
cleaning materials for disposal as hazardous waste.

o Ensure the area is well-ventilated during and after cleanup.
Step 5: Dispose of Cleanup Materials

» All materials used for cleanup, including absorbent materials, contaminated PPE, and
cleaning cloths, must be disposed of as hazardous waste.

lll. Disposal Procedures for Disperse Red 153 Waste

Proper disposal of Disperse Red 153 is critical to prevent environmental contamination. Do not
allow the chemical to enter drains or waterways.

Waste Characterization and Segregation:

» All waste containing Disperse Red 153, whether in solid form, in solution, or as
contaminated materials, must be treated as chemical waste.

o Keep Disperse Red 153 waste separate from other waste streams to avoid mixing
incompatible chemicals.

Step-by-Step Disposal Guide:

e Containerization:
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o Place all Disperse Red 153 waste in a clearly labeled, sealed, and appropriate waste
container.

o The label should include the chemical name ("Disperse Red 153"), the CAS number
(78564-87-1), and the appropriate hazard warnings.

o Storage:

o Store the waste container in a designated hazardous waste accumulation area.

o This area should be secure, well-ventilated, and away from incompatible materials.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for pickup and disposal.

o Waste material must be disposed of in accordance with national and local regulations.

IV. Quantitative Data Summary

Property Value Source

CAS Number 78564-87-1 MedchemExpress.com
Molecular Formula C18H15CI2N5S ChemicalBook
Appearance Deep red powder ChemicalBook

Soluble in acetone,
Solubility dimethylformamide, and ChemicalBook

chloroform

V. Experimental Protocols

As this document focuses on disposal, detailed experimental protocols are not applicable.
However, any experiment involving Disperse Red 153 should be preceded by a thorough risk
assessment that includes considerations for waste generation and disposal.
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VI. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Disperse Red 153.
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of Disperse Red 153.
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 To cite this document: BenchChem. [Proper Disposal and Handling of Disperse Red 153: A
Step-by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592451#disperse-red-153-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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